Cas no 53759-50-5 (Antibiotic 66-40D)

• Product Name: Antibiotic 66-40D
• CAS No: 53759-50-5
• MF: C₁₈H₃₅N₅O₇
• MW: 433.499804735184
• CID: 871865
• PubChem ID: 3041261
• Update Time: 2025-04-19

Antibiotic 66-40D Chemical and Physical Properties

Names and Identifiers

• 2-[4,6-diamino-3-[[3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-2-hydroxycyclohexyl]oxy-4-(methylamino)oxane-3,5-diol
• 6-O-[3-Deoxy-3-(methylamino)-β-L-arabinopyranosyl]-4-O-(2,6-diamino-2,3,4,6-tetradeoxy-α-D-glycero-hexa-4-enopyranosyl)-2-deoxy-D-streptamine
• Antibiotic 66-40D
• 66-40D
• 6640B
• Sisomicin-B
• 53759-50-5
• D-Streptamine, O-3-deoxy-3-(methylamino)-alpha-D-xylopyranosyl-(1-6)-O-(2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-glycero-hex-4-enopyranosyl-(1-4))-2-deoxy-
• 53797-16-3
• DTXSID60968531
• 4,6-Diamino-3-{[3-amino-6-(aminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy}-2-hydroxycyclohexyl 3-deoxy-3-(methylamino)pentopyranoside

• Inchi： 1S/C18H35N5O7/c1-23-12-11(24)6-27-18(13(12)25)30-16-10(22)4-9(21)15(14(16)26)29-17-8(20)3-2-7(5-19)28-17/h2,8-18,23-26H,3-6,19-22H2,1H3
• InChI Key： DAKDDLIZULPEFW-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(CO1)O)NC)O)C1C(CC(C(C1O)OC1C(CC=C(CN)O1)N)N)N

Computed Properties

• Exact Mass: 433.25364847g/mol
• Monoisotopic Mass: 433.25364847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.3
• Topological Polar Surface Area: 214Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminocyclitol glycosides